rac-[(1R,4R,6R)-6-amino-2-oxabicyclo[2.2.1]heptan-4-yl]methanol

• CAS RN: 2763964-92-5
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: [(1R,4R,6R)-6-amino-2-oxabicyclo[2.2.1]heptan-4-yl]methanol
• InChI: InChI=1S/C7H13NO2/c8-5-1-7(3-9)2-6(5)10-4-7/h5-6,9H,1-4,8H2/t5-,6-,7-/m1/s1
• InChI Key: NRWAKKLESXAMGL-FSDSQADBSA-N
• Isomeric SMILES: C1[C@H]([C@H]2C[C@@]1(CO2)CO)N
• Canonical SMILES: C1C(C2CC1(CO2)CO)N

Description

Rac-(1R,4R,6R)-6-amino-2-oxabicyclo[2.2.1]heptan-4-yl]methanol, commonly known as RAM, is an organic compound with a wide range of applications in the scientific community. It is a chiral molecule, meaning it has two mirror image forms, and is used as a chiral building block in the synthesis of other compounds. RAM has been used in many scientific fields including medicinal chemistry, pharmaceuticals, biochemistry, and materials science. It is also used in the synthesis of peptide and oligonucleotide drugs, and in the synthesis of chiral auxiliaries and catalysts.

Scientific Research Applications

RAM is used in many scientific research applications. It is used in the synthesis of peptide and oligonucleotide drugs, and in the synthesis of chiral auxiliaries and catalysts. It is also used in the synthesis of enantiomerically pure compounds, which are essential for many pharmaceuticals. Furthermore, RAM has been used in medicinal chemistry, biochemistry, and materials science. It has been used to synthesize chiral compounds for drug discovery, to study the structure and function of proteins, and to develop new materials with improved properties.

Mechanism of Action

The mechanism of action of RAM is not fully understood. However, it is believed to act as a chiral building block in the synthesis of other compounds. It is also believed to interact with the active sites of enzymes, allowing them to catalyze the synthesis of chiral compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of RAM are not fully understood. However, it is believed to be non-toxic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

The main advantage of using RAM in lab experiments is that it is a chiral molecule, meaning it has two mirror image forms. This makes it ideal for the synthesis of enantiomerically pure compounds, which are essential for many pharmaceuticals. In addition, RAM is relatively inexpensive and easy to synthesize.
The main limitation of using RAM in lab experiments is that it is not a very stable compound and can easily decompose. Therefore, it must be handled with care and stored in an appropriate environment.

Future Directions

The future of RAM is promising. It has a wide range of applications in the scientific community and is used in the synthesis of peptide and oligonucleotide drugs, as well as in the synthesis of chiral auxiliaries and catalysts. In addition, RAM has potential applications in medicinal chemistry, biochemistry, and materials science. Further research is needed to fully understand the biochemical and physiological effects of RAM, as well as to develop more efficient and cost-effective methods for its synthesis and use. Furthermore, research is needed to explore the potential of RAM as a chiral building block in the synthesis of other compounds. Finally, research is needed to develop new materials with improved properties, such as improved catalytic activity and enhanced stability.

Synthesis Methods

RAM is synthesized using a three-step process. The first step involves the reaction of racemic 2-oxabicyclo[2.2.1]heptane-4-methanol with acetic anhydride in the presence of pyridine. This reaction produces the desired compound, rac-(1R,4R,6R)-6-amino-2-oxabicyclo[2.2.1]heptan-4-yl]methanol, along with a small amount of the racemic isomer. The second step involves the recrystallization of the compound from a mixture of water, ethanol, and acetic acid. The third step involves the purification of the compound by column chromatography.